molecular formula C10H12N2O3 B189085 N-(2,4-Dimethyl-3-nitrophenyl)acetamide CAS No. 39182-88-2

N-(2,4-Dimethyl-3-nitrophenyl)acetamide

Cat. No.: B189085
CAS No.: 39182-88-2
M. Wt: 208.21 g/mol
InChI Key: UCPGMSZAKZKWRS-UHFFFAOYSA-N
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Description

N-(2,4-Dimethyl-3-nitrophenyl)acetamide (C₁₀H₁₂N₂O₃) is an aromatic acetamide derivative featuring a phenyl ring substituted with two methyl groups (positions 2 and 4) and a nitro group at position 2. Its molecular weight is 208.22 g/mol, and its structure is defined by the SMILES string CC1=C(C(=C(C=C1)NC(=O)C)C)[N+](=O)[O-] .

Properties

CAS No.

39182-88-2

Molecular Formula

C10H12N2O3

Molecular Weight

208.21 g/mol

IUPAC Name

N-(2,4-dimethyl-3-nitrophenyl)acetamide

InChI

InChI=1S/C10H12N2O3/c1-6-4-5-9(11-8(3)13)7(2)10(6)12(14)15/h4-5H,1-3H3,(H,11,13)

InChI Key

UCPGMSZAKZKWRS-UHFFFAOYSA-N

SMILES

CC1=C(C(=C(C=C1)NC(=O)C)C)[N+](=O)[O-]

Canonical SMILES

CC1=C(C(=C(C=C1)NC(=O)C)C)[N+](=O)[O-]

Other CAS No.

39182-88-2

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Acetamide Derivatives

Structural and Physical Properties

Table 1: Key Properties of N-(2,4-Dimethyl-3-nitrophenyl)acetamide and Analogs
Compound Name Molecular Formula Substituent Positions Molecular Weight (g/mol) Key Features
This compound C₁₀H₁₂N₂O₃ 2-Me, 4-Me, 3-NO₂ 208.22 High steric hindrance, moderate polarity
N-(3-Nitrophenyl)acetamide (m-nitroacetanilide) C₈H₈N₂O₃ 3-NO₂ 180.16 Simpler structure, higher solubility
2-(2,4-Dichlorophenoxy)-N-(4-methyl-3-nitrophenyl)acetamide C₁₅H₁₂Cl₂N₂O₄ 2,4-Cl (phenoxy), 4-Me, 3-NO₂ 355.17 Chlorinated phenoxy group enhances lipophilicity
2-(2-Methyl-3-nitrophenyl)acetamide C₉H₁₀N₂O₃ 2-Me, 3-NO₂ 194.19 Reduced steric effects compared to target compound
N-[4-(Acetyloxy)-2-nitrophenyl]acetamide C₁₀H₁₀N₂O₅ 4-OAc, 2-NO₂ 238.20 Polar acetyloxy group increases metabolic lability

Toxicity and Environmental Impact

  • However, methyl groups could mitigate reactivity compared to unsubstituted analogs .
  • Environmental Persistence : Chlorinated derivatives (e.g., ) exhibit longer half-lives in soil, raising ecological concerns .

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